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In the fast-paced world of research and drug development, the secure and compliant disposal

of personal information is a critical, yet often overlooked, aspect of laboratory and clinical

operations. The California Consumer Privacy Act (CCPA), as amended by the California

Privacy Rights Act (CPRA), mandates stringent requirements for how businesses handle and

dispose of consumer data, including the sensitive information often collected in research and

clinical trials. Adherence to these regulations is not only a matter of legal compliance but also a

cornerstone of building and maintaining trust with research participants and the public.

This guide provides essential, step-by-step procedures for the proper disposal of personal

information in accordance with the CCPA, tailored for researchers, scientists, and drug

development professionals.

Core Principles of CCPA-Compliant Disposal
The CCPA grants California residents the right to request the deletion of their personal

information.[1] Businesses must respond to these requests and have secure procedures in

place for data destruction. The key principle is that personal information must be rendered

"unreadable, indecipherable, and otherwise cannot be reconstructed." This applies to both

physical and electronic records.

Disposal of Physical Records in a Research Setting
Physical records in a research environment, such as laboratory notebooks, informed consent

forms, and printed patient data, must be securely destroyed when no longer needed, in
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accordance with retention policies and consumer deletion requests.

Recommended Disposal Methods for Physical Records:

Method Description Best For

Cross-Cut Shredding

Reduces paper to small,

confetti-like pieces, making

reconstruction extremely

difficult. This is a higher

security level than strip-

shredding.

Paper documents containing

personal identifiers, patient

information, and research

notes.

Pulping

A process where paper is

mixed with water and

chemicals to break down the

fibers, turning it back into a raw

pulp.

Large volumes of paper

records.

Pulverization

The process of grinding

materials into a fine powder or

dust.

A variety of materials, including

paper, plastic ID cards, and

other non-electronic media.

Incineration

Burning physical records to

ash. While effective, it may

have environmental

considerations.

A wide range of combustible

materials.

Operational Steps for Physical Record Disposal:

Segregate and Secure: Identify and separate all physical records containing personal

information that are designated for disposal. Store these materials in locked, secure

containers until they can be destroyed.

Choose a Destruction Method: Select an appropriate disposal method from the table above

based on the sensitivity of the information and the volume of materials. For most laboratory

and clinical settings, cross-cut shredding is a practical and secure option.
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Engage a Certified Vendor (Recommended): For larger volumes or to ensure a high level of

security and compliance, partner with a professional shredding service.

Ensure the vendor provides a Certificate of Destruction, which serves as a formal record

of the destruction process.

If the vendor handles protected health information (PHI), they must be willing to sign a

HIPAA Business Associate Agreement.

In-House Destruction: If destroying records in-house, use a HIPAA-compliant cross-cut

shredder. Ensure that the shredded material is disposed of in a way that it cannot be

reconstructed.

Maintain a Log: Document the destruction of all physical records containing personal

information. This log should include the date of destruction, the method used, and the types

of documents destroyed.

Disposal of Electronic Data and Media
Electronic records, which constitute the bulk of data in modern research, require specific

sanitization methods to ensure that the data is irrecoverable. The National Institute of

Standards and Technology (NIST) Special Publication 800-88 provides widely accepted

guidelines for media sanitization.

NIST 800-88 Media Sanitization Methods:
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Method Description Best For

Clear

Uses logical techniques to

sanitize data in all user-

addressable storage locations

for protection against simple,

non-invasive data recovery

techniques. This is typically

done by overwriting the data.

Reusing media within the

organization where the data is

of low sensitivity.

Purge

Uses physical or logical

techniques that render target

data recovery infeasible using

state-of-the-art laboratory

techniques. Methods include

degaussing (for magnetic

media) and cryptographic

erase.

Reusing media outside of the

organization or for media

containing sensitive data.

Destroy

Renders the media unable to

be reused by physically

damaging it. Methods include

disintegration, pulverization,

melting, and incineration.

Media that is at the end of its

life or contains highly sensitive

data that must not be

compromised.

Operational Steps for Electronic Data and Media Disposal:

Identify and Categorize Data: Locate all personal information on electronic media, including

hard drives, servers, backup tapes, and portable devices. Categorize the data based on its

sensitivity (e.g., genomic data, clinical trial results with patient identifiers).

Genomic Data Considerations: Under California's Genetic Information Privacy Act (GIPA),

consumers have the right to have their biological samples destroyed and their genetic data

deleted.[2] Direct-to-consumer genetic testing companies must provide a straightforward way

for consumers to make these requests.[2] While GIPA is specific, its principles should guide

the handling of all genomic data.

Select the Appropriate Sanitization Method:
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For hard drives and servers containing sensitive research data, the Purge or Destroy

methods are recommended. Cryptographic erase, where the encryption key is destroyed,

is a highly effective purging technique.

For end-of-life media, physical destruction is the most secure option.

De-identification as a Preliminary Step: Before disposal, consider de-identifying datasets

where feasible. Under the CCPA, information that is properly de-identified is no longer

considered personal information. However, the de-identification process must meet the

standards set forth in the regulation.

Engage a Certified E-Waste and Data Destruction Vendor: For secure and compliant

disposal of electronic media, it is best practice to use a certified vendor that can provide a

Certificate of Destruction.

Document the Process: Maintain detailed records of all electronic media sanitization and

destruction, including the date, method used, and the specific media destroyed.

Logical Workflow for CCPA-Compliant Data
Disposal
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Caption: CCPA-Compliant Data Disposal Workflow
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By implementing these procedures, research organizations and drug development

professionals can ensure they are not only compliant with the CCPA but are also upholding the

highest standards of data privacy and security, thereby fostering a culture of trust and

responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1668740?utm_src=pdf-body
https://www.benchchem.com/product/b1668740?utm_src=pdf-custom-synthesis
https://oag.ca.gov/privacy/ccpa
https://oag.ca.gov/privacy/ccpa
https://www.clarip.com/data-privacy/the-genetic-information-privacy-act/
https://www.benchchem.com/product/b1668740#ccpa-proper-disposal-procedures
https://www.benchchem.com/product/b1668740#ccpa-proper-disposal-procedures
https://www.benchchem.com/product/b1668740#ccpa-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1668740?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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